Cas no 81819-88-7 (Pyridazine, 3-butoxy-6-phenyl-)

Pyridazine, 3-butoxy-6-phenyl- structure
81819-88-7 structure
Product Name:Pyridazine, 3-butoxy-6-phenyl-
CAS No:81819-88-7
MF:C14H16N2O
MW:228.289643287659
CID:702881
PubChem ID:12792051
Update Time:2025-04-19

Pyridazine, 3-butoxy-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 3-butoxy-6-phenyl-
    • 3-butoxy-6-phenylpyridazine
    • DTXSID70510000
    • 81819-88-7
    • Inchi: 1S/C14H16N2O/c1-2-3-11-17-14-10-9-13(15-16-14)12-7-5-4-6-8-12/h4-10H,2-3,11H2,1H3
    • InChI Key: JIBRRFMAUOZRSO-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C2C=CC=CC=2)N=N1)CCCC

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35Ų
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